N-[2-chloro-5-(diethylsulfamoyl)phenyl]-2-(4-methylpyridin-3-yl)acetamide

• IUPAC Name: N-[2-chloro-5-(diethylsulfamoyl)phenyl]-2-(4-methylpyridin-3-yl)acetamide
• InChI: InChI=1S/C18H22ClN3O3S/c1-4-22(5-2)26(24,25)15-6-7-16(19)17(11-15)21-18(23)10-14-12-20-9-8-13(14)3/h6-9,11-12H,4-5,10H2,1-3H3,(H,21,23)
• InChI Key: OZCJMNFPXUPVFP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC(=C(C=C1)Cl)NC(=O)CC2=C(C=CN=C2)C
• Molecular Formula: C18H22ClN3O3S
• Molecular Weight: 395.9 g/mol

Description

N-[2-chloro-5-(diethylsulfamoyl)phenyl]-2-(4-methylpyridin-3-yl)acetamide is a complex organic compound with potential applications in various scientific fields. This compound features a chlorinated phenyl ring, a diethylsulfamoyl group, and a pyridinyl acetamide moiety, making it a subject of interest for researchers in chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-chloro-5-(diethylsulfamoyl)phenyl]-2-(4-methylpyridin-3-yl)acetamide typically involves multi-step organic reactions. The process begins with the chlorination of a phenyl ring, followed by the introduction of a diethylsulfamoyl group. The final step involves coupling the chlorinated phenyl derivative with a pyridinyl acetamide under specific reaction conditions, such as the use of appropriate solvents and catalysts to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow synthesis and automated reaction systems can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-[2-chloro-5-(diethylsulfamoyl)phenyl]-2-(4-methylpyridin-3-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The chlorinated phenyl ring can participate in nucleophilic substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amine derivatives.

Scientific Research Applications

N-[2-chloro-5-(diethylsulfamoyl)phenyl]-2-(4-methylpyridin-3-yl)acetamide has several scientific research applications:

Chemistry: The compound is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: It can be employed in biochemical assays to investigate enzyme interactions and inhibition.

Industry: The compound may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which N-[2-chloro-5-(diethylsulfamoyl)phenyl]-2-(4-methylpyridin-3-yl)acetamide exerts its effects involves interactions with molecular targets such as enzymes or receptors. The diethylsulfamoyl group can form hydrogen bonds with active site residues, while the chlorinated phenyl ring and pyridinyl acetamide moiety contribute to binding affinity and specificity. These interactions can modulate the activity of the target protein, leading to desired biological effects.

Comparison with Similar Compounds

Similar Compounds

• N-[2-chloro-5-(methylsulfamoyl)phenyl]-2-(4-methylpyridin-3-yl)acetamide
• N-[2-chloro-5-(ethylsulfamoyl)phenyl]-2-(4-methylpyridin-3-yl)acetamide
• N-[2-chloro-5-(propylsulfamoyl)phenyl]-2-(4-methylpyridin-3-yl)acetamide

Uniqueness

N-[2-chloro-5-(diethylsulfamoyl)phenyl]-2-(4-methylpyridin-3-yl)acetamide is unique due to the presence of the diethylsulfamoyl group, which can enhance its binding affinity and specificity compared to similar compounds with different alkyl groups. This uniqueness makes it a valuable compound for research and potential therapeutic applications.